4-ethoxy-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid

• IUPAC Name: 4-ethoxy-1-methylpyrazolo[3,4-b]pyridine-5-carboxylic acid
• InChI: InChI=1S/C10H11N3O3/c1-3-16-8-6-5-12-13(2)9(6)11-4-7(8)10(14)15/h4-5H,3H2,1-2H3,(H,14,15)
• InChI Key: UGZCVHQBIPFLFS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C=NN(C2=NC=C1C(=O)O)C
• Molecular Formula: C10H11N3O3
• Molecular Weight: 221.21 g/mol

Description

4-ethoxy-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid (EMPP) is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. EMPP belongs to the class of pyrazolopyridine derivatives and has shown promising results in various preclinical studies.

Scientific Research Applications

• Synthesis Approaches :The compound 4-ethoxy-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid and its derivatives can be synthesized through various methods. A notable approach involves the condensation of pyrazole-5-amine derivatives with activated carbonyl groups, yielding new N-fused heterocyclic products in good to excellent yields (Ghaedi et al., 2015).

• Antibacterial Properties :Some derivatives of this compound have been investigated for their antibacterial activities. For instance, 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acids showed promising antibacterial properties (Maqbool et al., 2014).

• Antiviral Activity :Derivatives of this compound have also displayed antiviral activities. Specifically, some compounds exhibited significant antiviral activity against viruses like Herpes simplex, Mayaro virus, and vesicular stomatitis virus without showing toxicity for Vero cells (Bernardino et al., 2007).

• Ring-Chain Tautomerism :The compound exhibits interesting chemical behavior, such as ring-chain tautomerism. This phenomenon involves derivatives with a 5-hydroxy-2-pyrazoline structure showing equilibrium between ring and chain forms in certain solutions (Pakalnis et al., 2014).

• Chemical Analysis and Spectroscopy :Extensive chemical analysis and spectroscopic techniques are employed to characterize and analyze the structure of these compounds, providing detailed insights into their molecular configurations and potential functionalities (Bahgat et al., 2009).